Cas no 906352-59-8 (Pentafluorophenyl 2-morpholinobenzoate)

• Product Name: Pentafluorophenyl 2-morpholinobenzoate
• CAS No: 906352-59-8
• MF: C₁₇H₁₂F₅NO₃
• MW: 373.274102210999
• MDL: MFCD09025824
• CID: 994984
• PubChem ID: 24229476
• Update Time: 2025-11-06

Pentafluorophenyl 2-morpholinobenzoate Chemical and Physical Properties

Names and Identifiers

• Pentafluorophenyl 2-morpholinobenzoate
• (2,3,4,5,6-pentafluorophenyl) 2-morpholin-4-ylbenzoate
• Pentafluorophenyl 2-morpholin-4-ylbenzoate
• Y4639
• A843597
• J-523881
• MFCD09025824
• DTXSID70640194
• MS-22512
• CS-0459434
• 2,3,4,5,6-PENTAFLUOROPHENYL 2-(MORPHOLIN-4-YL)BENZOATE
• Perfluorophenyl 2-morpholinobenzoate
• pentafluorophenyl 2-(morpholin-4-yl)benzoate
• 906352-59-8
• DB-298859

• MDL： MFCD09025824
• Inchi： 1S/C17H12F5NO3/c18-11-12(19)14(21)16(15(22)13(11)20)26-17(24)9-3-1-2-4-10(9)23-5-7-25-8-6-23/h1-4H,5-8H2
• InChI Key： SMSUNMKSTOOWTF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(C1=CC=CC=C1N1CCOCC1)=O)F)F)F)F

Computed Properties

• Exact Mass: 373.07400
• Monoisotopic Mass: 373.07373406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Melting Point: 86.5-88
• PSA: 38.77000
• LogP: 3.50290

Pentafluorophenyl 2-morpholinobenzoate Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on Pentafluorophenyl 2-morpholinobenzoate

Pentafluorophenyl 2-morpholinobenzoate (CAS 906352-59-8): A Versatile Fluorinated Building Block for Modern Chemistry

In the realm of fluorinated organic compounds, Pentafluorophenyl 2-morpholinobenzoate (CAS 906352-59-8) has emerged as a valuable synthetic intermediate with growing importance in pharmaceutical research, materials science, and specialty chemical applications. This pentafluorophenyl ester derivative combines the unique electronic properties of perfluorinated aromatics with the structural versatility of morpholine-containing compounds, making it particularly useful for amide coupling reactions and peptide synthesis.

The molecular structure of Pentafluorophenyl 2-morpholinobenzoate features two pharmacologically significant moieties: the electron-deficient pentafluorophenyl group and the 2-morpholinobenzoate scaffold. This combination creates a compound with interesting reactivity patterns that are currently being explored in medicinal chemistry applications. Recent studies suggest that derivatives of this compound may have potential as kinase inhibitors, a hot topic in cancer research and drug discovery.

One of the most searched questions in organic synthesis forums relates to activated ester reagents for amide bond formation. Here, Pentafluorophenyl 2-morpholinobenzoate offers distinct advantages over traditional reagents like HOBt or PyBOP. The pentafluorophenyl leaving group provides excellent reactivity while the morpholine nitrogen can participate in hydrogen bonding, potentially influencing reaction selectivity. This dual functionality makes it particularly valuable for challenging peptide couplings where conventional methods fail.

From a green chemistry perspective, another trending topic in chemical research, Pentafluorophenyl 2-morpholinobenzoate presents interesting possibilities. The fluorinated aromatic system allows for easier purification via fluorophilic solid-phase extraction techniques, reducing solvent waste compared to traditional purification methods. Additionally, the byproduct pentafluorophenol can often be recovered and recycled, addressing growing concerns about sustainable chemical processes.

In material science applications, researchers are investigating Pentafluorophenyl 2-morpholinobenzoate as a precursor for fluorinated polymers with unique surface properties. The compound's ability to introduce both fluorine atoms and hydrogen bond acceptors makes it valuable for creating materials with controlled surface energies and self-assembly properties. These characteristics are particularly relevant for developing anti-fouling coatings and biocompatible surfaces, areas receiving significant attention in nanotechnology research.

The synthetic accessibility of Pentafluorophenyl 2-morpholinobenzoate from commercially available starting materials contributes to its growing popularity. Standard protocols involve the esterification of 2-morpholinobenzoic acid with pentafluorophenol using typical carbodiimide coupling reagents. The product typically appears as a white to off-white crystalline solid with good stability under standard storage conditions, though it should be protected from moisture to prevent hydrolysis.

Analytical characterization of Pentafluorophenyl 2-morpholinobenzoate reveals distinctive features that facilitate quality control. The 19F NMR spectrum shows characteristic signals for the pentafluorophenyl group, while mass spectrometry typically displays a strong molecular ion peak corresponding to the intact ester. These analytical signatures help researchers quickly verify the compound's identity and purity, addressing another common concern in chemical procurement and quality assurance.

Looking toward future applications, Pentafluorophenyl 2-morpholinobenzoate is being evaluated in bioconjugation chemistry, particularly for modifying biomolecules with fluorinated tags that can enhance detection sensitivity in imaging techniques like 19F MRI. This aligns with current interests in molecular imaging probes and theranostic agents, making the compound potentially valuable for diagnostic and therapeutic applications.

From a commercial availability standpoint, Pentafluorophenyl 2-morpholinobenzoate (CAS 906352-59-8) is increasingly offered by specialty chemical suppliers catering to pharmaceutical research and advanced material development. Pricing and packaging options vary depending on quantity and purity requirements, with typical offerings ranging from milligram-scale for research use to kilogram quantities for process development. The growing demand reflects the compound's expanding utility across multiple chemistry disciplines.

Safety considerations for handling Pentafluorophenyl 2-morpholinobenzoate follow standard laboratory practices for organic synthesis reagents. While not classified as highly hazardous, appropriate personal protective equipment should be used, including gloves and eye protection. The compound should be handled in a well-ventilated area, and material safety data sheets should be consulted for specific handling instructions, addressing common workplace safety queries.

In conclusion, Pentafluorophenyl 2-morpholinobenzoate represents an interesting example of how fluorinated building blocks continue to enable advances in multiple chemistry fields. Its combination of reactivity, structural features, and versatility makes it a valuable tool for researchers working in drug discovery, material science, and chemical biology. As synthetic methodologies evolve and new applications emerge, this compound will likely see expanded use in both academic and industrial settings.